Cas no 2248402-56-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-(propan-2-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-(propan-2-yl)benzoate
• CAS No: 2248402-56-2
• MF: C₁₈H₁₄FNO₄
• MW: 327.306468486786
• CID: 6010749
• PubChem ID: 165718596
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-(propan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248402-56-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-(propan-2-yl)benzoate
• EN300-6517343

• Inchi： 1S/C18H14FNO4/c1-10(2)11-8-5-9-14(15(11)19)18(23)24-20-16(21)12-6-3-4-7-13(12)17(20)22/h3-10H,1-2H3
• InChI Key： PLBYPJYBHIUMPM-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 327.09068609g/mol
• Monoisotopic Mass: 327.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-(propan-2-yl)benzoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Fluoro-3-(Propan-2-Yl)Benzoate: A Comprehensive Overview

The compound with CAS No 2248402-56-2, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-3-(propan-2-yl)benzoate, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

1,3-Dioxo functional groups are known for their stability and reactivity in various chemical reactions, making them valuable in the synthesis of complex molecules. The isoindol moiety further enhances the compound's versatility, as it can participate in multiple reaction pathways, including cyclization and cross-coupling reactions. Recent studies have highlighted the role of such compounds in the development of novel antibiotics and anticancer agents.

The benzoate component of this compound contributes to its ability to form stable ester linkages, which are crucial in many biological systems. The presence of a fluorine atom at the 2-position introduces electronic effects that can modulate the compound's reactivity and bioavailability. This feature has been extensively explored in recent research aimed at improving drug delivery systems.

One of the most promising applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-fluoro compounds is in the field of polymer science. Researchers have demonstrated that these compounds can serve as effective monomers for synthesizing high-performance polymers with tailored mechanical and thermal properties. Such polymers have potential uses in aerospace materials and advanced electronics.

Moreover, the propan-2-Yl substituent adds steric bulk to the molecule, which can influence its solubility and crystallinity. This characteristic is particularly advantageous in the formulation of drugs where controlled release is desired. Recent advancements in computational chemistry have enabled precise modeling of this compound's behavior under various conditions, further enhancing its utility.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic aromatic substitution and oxidative coupling reactions. The development of more efficient synthetic routes has been a focus of recent research efforts, driven by the need for scalable production methods that meet industrial demands.

Looking ahead, the integration of 1,3-dioxo compounds into bioconjugates and nanomaterials presents exciting opportunities for biomedical applications. Their ability to interact with biological systems without inducing toxicity makes them ideal candidates for targeted drug delivery systems.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-Isoindol derivatives like CAS No 2248402 represent a class of compounds with immense potential across multiple scientific disciplines. Continued research into their properties and applications will undoubtedly unlock new possibilities for innovation in both academic and industrial settings.